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Compound of Interest

Compound Name: Ligurobustoside N

Cat. No.: B150326

Ligurobustoside N: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ligurobustoside N is a phenylethanoid glycoside isolated from the leaves of Ligustrum
robustum. This document provides a detailed overview of its chemical structure,
physicochemical properties, and known biological activities. It includes a summary of its
isolation from natural sources, though information on its total chemical synthesis is not currently
available in the public domain. The guide also presents its reported antioxidant and enzyme
inhibitory activities and explores its potential involvement in cellular signaling pathways, such
as the AMPK pathway. This technical guide is intended to serve as a comprehensive resource
for researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development.

Chemical Structure and Properties

Ligurobustoside N is a complex glycoside with the systematic IUPAC name
[(2R,3R,4R,5R,6R)-4-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4R,5R,6S)-3,4,5-
trihnydroxy-6-methyloxan-2-ylJoxyoxan-2-ylJoxy-5-hydroxy-2-(hydroxymethyl)-6-[2-(4-
hydroxyphenyl)ethoxy]oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate[1].
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Chemical Structure:
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Caption: A simplified 2D representation of the key moieties of Ligurobustoside N.

A more detailed 2D chemical structure can be visualized as:
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Table 1: Physicochemical Properties of Ligurobustoside N

Property Value Reference
CAS Number 583058-07-5 [2113114]
Molecular Formula C35H4601s [11[3]
Molecular Weight 754.7 g/mol [1][3]

Reported as a white
Appearance (5]
amorphous powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [5]
Acetate, DMSO, Acetone, etc.

Spectroscopic Data

The structural elucidation of Ligurobustoside N was achieved through various spectroscopic
methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: 1H and 3C NMR Spectral Data for Ligurobustoside N

While a specific publication providing a complete and officially tabulated set of *H and 3C NMR
data for Ligurobustoside N was not found in the immediate search, this information is often
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detailed in the supplementary materials of phytochemical investigation papers. For instance,
the paper "Phenylethanoid and Phenylmethanoid Glycosides from the Leaves of Ligustrum
robustum and Their Bioactivities" identifies Ligurobustoside N as compound 9 and indicates
that its NMR data are available in the supplementary information[2][5]. Researchers are
advised to consult these supplementary files for the complete spectral assignments.

Isolation and Synthesis
Isolation from Natural Sources

Ligurobustoside N is a naturally occurring compound isolated from the leaves of Ligustrum
robustum[2][4]. A general protocol for its isolation is outlined below.

Experimental Protocol: Isolation of Ligurobustoside N

o Extraction: The air-dried and powdered leaves of Ligustrum robustum are extracted with 70%
ethanol under reflux. The resulting extract is then concentrated under reduced pressure to
yield a crude extract[5][6].

» Fractionation: The crude extract is suspended in water and partitioned successively with
different organic solvents of increasing polarity, such as petroleum ether, ethyl acetate, and
n-butanol, to separate compounds based on their polarity.

e Column Chromatography: The fraction containing Ligurobustoside N (typically the ethyl
acetate or n-butanol fraction) is subjected to multiple rounds of column chromatography.
Common stationary phases include silica gel, polyamide, and MCI gel. Elution is performed
with a gradient of solvents, such as chloroform-methanol or ethyl acetate-methanol-water
mixtures[5][6].

 Purification: Final purification is often achieved using preparative High-Performance Liquid
Chromatography (HPLC) to yield pure Ligurobustoside N[5].

Ligustrum robustum leaves }—P{ 70% Ethanol Extraction }—P{ Solvent Partitioning }—> (CSDilltilcl:nPCo];;ZE;aégglr\ipC}}})] [—»| Preparative HPLC Pure Ligurobustoside N
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Caption: General workflow for the isolation of Ligurobustoside N.

Chemical Synthesis

Currently, there is no published information available detailing the total chemical synthesis of
Ligurobustoside N. The research has primarily focused on its isolation from natural sources
and the elucidation of the biosynthetic pathways of related phenylethanoid glycosides.

Biological Activity and Signaling Pathways

Ligurobustoside N has been investigated for several biological activities, with its antioxidant
properties being the most prominent.

Table 3: Summary of Biological Activities of Ligurobustoside N

Activity Assay Result Reference
o ABTS radical ICso: Stronger than L-

Antioxidant ) ) ) [71[81I9]

scavenging (+)-ascorbic acid
o Fatty Acid Synthase ICs0: 5.61 + 0.44 uM

Enzyme Inhibition ) 2]

(FAS) (weaker than orlistat)
Antioxidant Activity

Phenylethanoid glycosides, including Ligurobustoside N, are known for their potent
antioxidant activities. This is largely attributed to the presence of phenolic hydroxyl groups in
their structure, which can donate hydrogen atoms to scavenge free radicals, thereby
interrupting the oxidative chain reactions. The antioxidant mechanism of similar compounds
involves the inhibition of lipid peroxidation and the scavenging of various reactive oxygen
species[9].

Potential Involvement in Signaling Pathways

While direct studies on the signaling pathways modulated by Ligurobustoside N are limited,
research on the total phenylpropanoid glycosides from Ligustrum robustum suggests a
potential role in the regulation of metabolic pathways.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10383156/
https://www.researchgate.net/publication/365087788_Phenylethanoid_and_Phenylmethanoid_Glycosides_from_the_Leaves_of_Ligustrum_robustum_and_Their_Bioactivities
https://www.researchgate.net/publication/305743882_Phenylethanoid_Glycosides_Research_Advances_in_Their_Phytochemistry_Pharmacological_Activity_and_Pharmacokinetics
https://www.mdpi.com/1420-3049/27/21/7390
https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://www.researchgate.net/publication/305743882_Phenylethanoid_Glycosides_Research_Advances_in_Their_Phytochemistry_Pharmacological_Activity_and_Pharmacokinetics
https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

AMP-activated Protein Kinase (AMPK) Signaling Pathway:

Studies on extracts rich in phenylethanoid glycosides from Ligustrum robustum have indicated
an effect on the AMPK signaling pathway. AMPK is a key cellular energy sensor that plays a
crucial role in regulating glucose and lipid metabolism. Activation of AMPK can lead to a variety
of beneficial metabolic effects, including increased glucose uptake and fatty acid oxidation, and
decreased lipogenesis. The potential for Ligurobustoside N to modulate this pathway
warrants further investigation.
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Caption: Potential modulation of the AMPK signaling pathway by Ligurobustoside N.

Conclusion

Ligurobustoside N is a promising natural product with demonstrated antioxidant and enzyme-
inhibitory activities. This technical guide provides a consolidated resource of its chemical
structure, properties, and biological activities based on currently available literature. While a
detailed synthetic route is yet to be established, the outlined isolation protocol provides a basis
for obtaining this compound for further research. Future studies are warranted to fully elucidate
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its mechanisms of action and its potential therapeutic applications, particularly in the context of
metabolic diseases through the modulation of pathways like AMPK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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